![molecular formula C16H22N6O3 B2799856 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 1013968-28-9](/img/structure/B2799856.png)
8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H22N6O3 and its molecular weight is 346.391. The purity is usually 95%.
BenchChem offers high-quality 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Reactions
- Khaliullin et al. (2014) discussed the reactions of related triazole compounds with NH-azoles, leading to the formation of azolylmethyl derivatives, a process which could be relevant to the synthesis or modification of the compound (Khaliullin et al., 2014).
Biological Activities
- A study by Ashour et al. (2012) explored the synthesis of new triazino and triazolo[4,3-e]purine derivatives, including compounds structurally similar to the query compound, for their anticancer, anti-HIV-1, and antimicrobial activities (Ashour et al., 2012).
- Korobko et al. (2018) investigated the antioxidant and anti-inflammatory properties of new theophylline derivatives containing a pyrazole ring, which are structurally related to the query compound (Korobko et al., 2018).
Pharmacological Evaluation
- Bhatia et al. (2016) synthesized xanthene derivatives, including purine-dione derivatives, and evaluated their antiasthmatic activity. This could provide insights into the potential therapeutic applications of the query compound (Bhatia et al., 2016).
Miscellaneous Applications
- Shukla et al. (2020) conducted a quantitative investigation on the intermolecular interactions of a xanthine derivative, which could provide insights into the properties and applications of similar compounds like the query compound (Shukla et al., 2020).
properties
IUPAC Name |
8-(3,5-dimethylpyrazol-1-yl)-7-ethyl-1-(2-methoxyethyl)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O3/c1-6-20-12-13(17-15(20)22-11(3)9-10(2)18-22)19(4)16(24)21(14(12)23)7-8-25-5/h9H,6-8H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPUMFURJKIWHHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CCOC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(3,5-Dimethylpyrazol-1-yl)-7-ethyl-1-(2-methoxyethyl)-3-methylpurine-2,6-dione |
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